Cas no 1260665-77-7 (5-Chloro-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine)

• Product Name: 5-Chloro-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine
• CAS No: 1260665-77-7
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• MDL: MFCD18250446
• CID: 1016150
• PubChem ID: 71742958
• Update Time: 2025-06-12

5-Chloro-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine
• AKOS025146659
• AS-41296
• DB-242314
• 1260665-77-7
• AMY26353
• 5-CHLORO-1H,2H,3H-PYRIDO[3,4-B][1,4]OXAZINE
• CS-0324647
• 1H-Pyrido[3,4-b][1,4]oxazine, 5-chloro-2,3-dihydro-
• SCHEMBL18168290
• A850423
• DTXSID20857270
• MFCD18250446
• AB73008

• MDL： MFCD18250446
• Inchi： 1S/C7H7ClN2O/c8-7-6-5(1-2-10-7)9-3-4-11-6/h1-2,9H,3-4H2
• InChI Key： RDQGIMGORJDQCL-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN=1)NCCO2

Computed Properties

• Exact Mass: 170.0246905g/mol
• Monoisotopic Mass: 170.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 5-Chloro-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine

Comprehensive Overview of 5-Chloro-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine (CAS No. 1260665-77-7): Properties, Applications, and Research Insights

The compound 5-Chloro-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine (CAS No. 1260665-77-7) is a heterocyclic organic molecule with a unique structural framework, combining pyridine and oxazine rings. This chlorinated heterocycle has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. Its molecular formula, C₇H₇ClN₂O, and precise molecular weight of 170.60 g/mol make it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 5-Chloro-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine has surged, particularly in the context of drug discovery and medicinal chemistry. Researchers are exploring its utility in designing central nervous system (CNS) therapeutics, given its structural resemblance to known neuromodulators. The chloro-substituted pyridooxazine core is also being investigated for its potential in catalysis and material science, aligning with the growing interest in sustainable chemical processes.

The synthesis of CAS 1260665-77-7 typically involves multi-step reactions, including cyclization and halogenation protocols. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the industry's focus on green chemistry and cost-efficiency. Analytical characterization via NMR, HPLC, and mass spectrometry ensures compliance with stringent quality standards.

One of the most searched questions about this compound revolves around its "biological activity" and "mechanism of action." Preliminary studies suggest that the pyridooxazine derivative may interact with G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Its lipophilicity and hydrogen-bonding capacity further enhance its pharmacokinetic profile, making it a candidate for oral drug formulations.

From an industrial perspective, 5-Chloro-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine is often discussed alongside high-value intermediates and patented synthetic routes. Companies are investing in scale-up technologies to meet the demands of contract research organizations (CROs) and generic drug manufacturers. Regulatory guidelines, such as those from the FDA and EMA, emphasize the need for rigorous impurity profiling, which has become a critical search term among quality control professionals.

Environmental and safety considerations are also trending in discussions about CAS 1260665-77-7. The compound's ecotoxicology data and biodegradability are under evaluation, reflecting the broader shift toward sustainable pharmaceuticals. Researchers are leveraging computational modeling (e.g., QSAR) to predict its environmental impact, a method increasingly popular in AI-driven chemistry.

In summary, 5-Chloro-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine represents a nexus of innovation across multiple disciplines. Its applications span from small-molecule drugs to advanced materials, with ongoing research uncovering new dimensions of its utility. As the scientific community continues to explore its potential, this compound remains a focal point in the quest for next-generation therapeutics and sustainable chemical solutions.